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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857

A Technical Guide to the Physical Properties of
Diallyl Hexahydrophthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of diallyl
hexahydrophthalate, with a specific focus on its boiling and melting points. The information is
compiled to support research and development activities where this compound's physical
characteristics are of paramount importance.

Introduction

Diallyl hexahydrophthalate (CAS No: 13846-31-6) is a colorless liquid characterized by the
molecular formula C14H2004.[1][2] It is recognized for its applications in the production of
polymers and resins, where it imparts excellent heat resistance and chemical stability.[1] These
properties make it a crucial component in the manufacturing of various materials, including
adhesives, coatings, and composites.[1]

Quantitative Physical Properties

The physical properties of diallyl hexahydrophthalate are summarized in the table below.
These parameters are critical for handling, processing, and storage, as well as for predicting its
behavior in various chemical and physical processes.
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Property Value Units Conditions Citations
Boiling Point 330.6 °C at 760 mmHg [11[2]
130 °C at 101,325 Pa [3]

Not specified

] ] (exists as a liquid

Melting Point °C - [1]

at room

temperature)
Density 1.06 g/cms3 at 20°C [11121[3]
Refractive Index 1.479 - - [1][2]
Flash Point 156.9 °C - [11[2]
Vapor Pressure 0.000165 mmHg at 25°C [1][2]
0.02 Pa at 25°C [3]
Water Solubility 110 mg/L at 20°C [3]
LogP 3.54 - - [3]
Molecular Weight  252.31 g/mol - [41[5]

Experimental Protocols for Property Determination

The determination of physical properties such as boiling and melting points is fundamental to
characterizing a chemical substance. Standard laboratory procedures are employed to ensure
accuracy and reproducibility.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[6] For a substance like diallyl hexahydrophthalate, a
common method for determining the boiling point is simple distillation.[7]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle or oil bath) are required.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.chemnet.com/cas/en/13846-31-6/diallyl-hexahydrophthalate.html
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB7937523.htm
https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.chemnet.com/cas/en/13846-31-6/diallyl-hexahydrophthalate.html
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB7937523.htm
https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.chemnet.com/cas/en/13846-31-6/diallyl-hexahydrophthalate.html
https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.chemnet.com/cas/en/13846-31-6/diallyl-hexahydrophthalate.html
https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.chemnet.com/cas/en/13846-31-6/diallyl-hexahydrophthalate.html
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB7937523.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB7937523.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB7937523.htm
https://www.guidechem.com/dictionary/en/7500-82-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-hexahydrophthalate
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.youtube.com/watch?v=pDmWDOr_3H0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure:

o

The liquid sample is placed in the distillation flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor as it passes into the condenser.

The flask is gently heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the vapor temperature stabilizes
while the liquid is actively boiling and condensing.[8]

It is crucial to note the atmospheric pressure at the time of measurement, as boiling point
is pressure-dependent.[6]

Melting Point Determination:

While diallyl hexahydrophthalate is a liquid at standard conditions, the determination of a

melting point for solid organic compounds is a key indicator of purity.[6][9] A pure crystalline

solid typically exhibits a sharp melting point over a narrow range (0.5-1°C).[6][9]

o Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube) and capillary
tubes are used.[6][9]

e Procedure:

A small amount of the solid sample is packed into a thin-walled capillary tube.[9]

The capillary tube is placed in the heating block of the melting point apparatus alongside a
thermometer.[9]

The sample is heated slowly, typically at a rate of 1-2°C per minute, as it approaches the
expected melting point.[7][9]

The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted into a clear liquid.[7]
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Visualization of Physical State Transitions

The following diagram illustrates the logical relationship between the physical states of a
substance as a function of temperature, relative to its melting and boiling points.
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Caption: State transitions based on melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. chemnet.com [chemnet.com]

3. Diallylhexahydrophthalat | 13846-31-6 [m.chemicalbook.com]
e 4. Page loading... [guidechem.com]

e 5. 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester | C14H2004 | CID 101161 -
PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b075857?utm_src=pdf-body-img
https://www.benchchem.com/product/b075857?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/13846-31-6.html
https://www.chemnet.com/cas/en/13846-31-6/diallyl-hexahydrophthalate.html
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB7937523.htm
https://www.guidechem.com/dictionary/en/7500-82-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-hexahydrophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-hexahydrophthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. alnoor.edu.iq [alnoor.edu.iq]

e 7.youtube.com [youtube.com]

¢ 8. noblesciencepress.org [noblesciencepress.org]
e 9. chem.ucalgary.ca [chem.ucalgary.ca]

 To cite this document: BenchChem. [Physical properties including boiling and melting points
of diallyl hexahydrophthalate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075857#physical-properties-including-boiling-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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